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Compound of Interest

1,3-Dichloro-6-
Compound Name: , o
methoxyisoquinoline

Cat. No.: B1344057

Disclaimer: Detailed experimental data for 1,3-dichloro-6-methoxyisoquinoline is limited in
publicly accessible scientific literature and databases. This guide has been constructed using
available information on structurally similar compounds, including 1,3-dichloroisoquinoline and
1,3-dichloro-6,7-dimethoxyisoquinoline, to provide a comprehensive overview of its predicted
properties, synthesis, and reactivity. All predicted data should be confirmed through
experimental validation.

Structure and IUPAC Name

The compound with the name 1,3-dichloro-6-methoxyisoquinoline has a defined chemical
structure consisting of an isoquinoline core chlorinated at positions 1 and 3, and a methoxy
group attached at position 6.

e |IUPAC Name: 1,3-dichloro-6-methoxyisoquinoline
e Molecular Formula: C10H7CI2NO
e Canonical SMILES: COC1=CC2=C(C=C1)C(=NC(=C2)CI)CI

Chemical Structure:
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Caption: Chemical structure of 1,3-dichloro-6-methoxyisoquinoline.
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Physicochemical Properties

Quantitative data for 1,3-dichloro-6-methoxyisoquinoline is not readily available. The
following table presents data for the closely related analogs, 1,3-dichloroisoquinoline and 1,3-
dichloro-6,7-dimethoxyisoquinoline, to provide an estimate of the expected properties.

Predicted: 1,3-

1,3- 1,3-Dichloro-6,7- ]
. . s . . . Dichloro-6-
Property Dichloroisoquinoli dimethoxyisoquino . L
. methoxyisoquinoli
ne line
he
Molecular Weight 198.05 g/mol [1] 258.10 g/mol [2] ~228.08 g/mol
] ] ) Likely a solid at room
Melting Point 121-122 °CJ3] Not Available
temperature
- _ _ 387.5+£37.0 °C _
Boiling Point Not Available ) Expected to be high
(Predicted)[4]
Not assigned or not
CAS Number 7742-73-6[1] 24623-42-5[2][5]

found

Proposed Synthetic Pathway

A plausible synthetic route to 1,3-dichloro-6-methoxyisoquinoline can be conceptualized
based on established methods for isoquinoline synthesis, such as the Bischler-Napieralski
reaction, followed by functional group manipulations.
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3-Methoxyphenethylamine

:

Formylation
(HCOOH or Acetic Formic Anhydride)

l

N-(3-Methoxyphenethyl)formamide

l

Bischler-Napieralski Reaction
(POCls, P205)

l

6-Methoxy-3,4-dihydroisoquinoline

:

Aromatization
(Pd/C, S, or MnO2)

:

6-Methoxyisoquinoline

l

Oxidation & Dichlorination
(e.g., POCIs, PCls)

1,3-Dichloro-6-methoxyisoquinoline
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1,3-Dichloro-6-methoxyisoquinoline (.g., R-NHz)
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1-Substituted-3-chloro-6-methoxyisoquinoline

Nucleophile 2
(e.g., R-OH)

/
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1,3-Disubstituted-6-methoxyisoquinoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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